Cas no 73100-29-5 (7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane)

• Product Name: 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane
• CAS No: 73100-29-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 4161329
• PubChem ID: 85983200
• Update Time: 2025-11-01

7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.5]decane, 7,7,9-trimethyl-
• CID 85983200
• 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane
• EN300-1645479
• 7,7,9-TRIMETHYL-1-OXA-4-AZASPIRO[4.5]DECANE
• 73100-29-5

• Inchi： 1S/C11H21NO/c1-9-6-10(2,3)8-11(7-9)12-4-5-13-11/h9,12H,4-8H2,1-3H3
• InChI Key： DOLSJYJRYIFSKS-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)CC(C)(C)C2)NCC1

Computed Properties

• Exact Mass: 183.162314293Da
• Monoisotopic Mass: 183.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane

7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane: A Comprehensive Overview

7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane is a complex organic compound with the CAS registry number 73100-29-5. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane consists of a 10-membered spiro ring system with an oxygen atom at position 1 and a nitrogen atom at position 4. The presence of three methyl groups at positions 7 and 9 adds to the complexity and uniqueness of this molecule.

The synthesis of 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements have not only made the synthesis more efficient but also opened up new possibilities for modifying the structure to suit specific applications.

One of the most intriguing aspects of 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane is its unique physical and chemical properties. The compound exhibits a high degree of stability due to its rigid spiro structure, which minimizes molecular flexibility and potential sites for degradation. Additionally, the presence of both oxygen and nitrogen atoms in the ring system imparts interesting electronic properties to the molecule. Recent spectroscopic studies have revealed that these properties make 7,7,9-trimethyl-1-oxa-4-azaspiro4.5decane a promising candidate for use in advanced materials science applications.

The biological activity of 7,7,9-trimethyl-1-oxa-4 azaspiro4.5decane has also been a subject of intense research. Studies have shown that this compound exhibits moderate antimicrobial activity against certain bacterial strains. Furthermore, preliminary results suggest that it may have potential as a lead compound in drug discovery efforts targeting specific enzyme systems. However, more extensive in vivo studies are required to fully understand its pharmacokinetics and toxicity profile.

In terms of industrial applications, 7,7,9-trimethyl -1 oxaspiro 4 azadecane has found niche uses in specialty chemicals and fine chemicals production. Its ability to act as a versatile building block in organic synthesis has made it valuable in the development of complex molecules with diverse functionalities. Recent advancements in green chemistry have also led to the exploration of sustainable methods for producing this compound on an industrial scale.

From a structural perspective, spiro compounds like 7 7 9 trimethyl 1 oxa 4 azadecane are fascinating due to their ability to combine different functional groups within a single framework. This unique feature allows for a wide range of chemical reactivity and selectivity in various reactions. Researchers are currently investigating how these properties can be leveraged to develop novel catalytic systems and reaction pathways.

The study of CAS No 73100 29 5 has also contributed significantly to our understanding of spiro compounds in general. Insights gained from research on this compound have been instrumental in advancing our knowledge of stereochemistry and conformational analysis in complex ring systems. These findings have important implications for both academic research and industrial applications.

Looking ahead, the future of 7 7 9 trimethyl -1 oxa -4 azadecane seems bright as researchers continue to uncover new facets of its chemistry and potential uses. With ongoing advancements in analytical techniques and computational modeling tools, we can expect even greater insights into this intriguing compound's properties and applications.